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Compound of Interest

Compound Name: Ferric oxide, red

Cat. No.: B074209 Get Quote

Essential Safety and Handling Guide for Red Ferric
Oxide
This guide provides critical safety and logistical information for laboratory professionals

handling red ferric oxide (Iron (III) Oxide, Fe₂O₃). Adherence to these procedures is essential

for minimizing risks and ensuring a safe research environment.

Red ferric oxide is generally considered a substance with low hazard; however, prolonged or

repeated inhalation of dust may cause lung damage.[1] The primary routes of exposure are

inhalation and skin or eye contact.[2] Chronic inhalation can lead to a benign pneumoconiosis

called siderosis, which is visible on X-rays but does not typically cause significant functional

impairment.[3] The dust may also cause mechanical irritation to the eyes and skin.[1][2]

Exposure Limits
Engineering and administrative controls should be the primary methods for limiting exposure.

When these controls are insufficient, appropriate personal protective equipment (PPE) must be

used. Key occupational exposure limits are summarized below.
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Organization Limit Type Value Notes

OSHA (PEL) TWA (8-hr) 10 mg/m³ For iron oxide fume.

TWA (8-hr) 15 mg/m³ For total dust.[2]

TWA (8-hr) 5 mg/m³
For the respirable

fraction.[2]

NIOSH (REL) TWA (10-hr) 5 mg/m³

For iron oxide dust

and fume (as Fe).[3]

[4]

IDLH 2,500 mg/m³

Immediately

Dangerous to Life or

Health concentration.

[4][5]

ACGIH (TLV) TWA (8-hr) 5 mg/m³

For the respirable

fraction of iron oxide.

[4][5]

PEL: Permissible Exposure Limit; REL: Recommended Exposure Limit; TLV: Threshold Limit

Value; TWA: Time-Weighted Average; IDLH: Immediately Dangerous to Life or Health.

Operational and Disposal Plans
The following procedural guidance outlines the necessary PPE and steps for routine handling,

spill management, and disposal of ferric oxide.

Personal Protective Equipment (PPE) Protocol
Engineering controls, such as fume hoods or local exhaust ventilation, are the first line of

defense to minimize airborne dust concentrations.[1][6] When engineering controls are not

sufficient to maintain exposure below the limits, the following PPE is required.

Eye and Face Protection:

Wear ANSI-approved safety glasses or chemical safety goggles.[5][6][7]
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A face shield may be appropriate when there is a risk of splashing.[1]

Skin and Hand Protection:

Wear a lab coat or other suitable protective clothing to prevent skin contact.[8]

Use chemical-resistant gloves; nitrile or polyvinyl alcohol gloves are recommended.[9]

Inspect gloves for integrity before each use and remove them carefully to avoid skin

contamination.[7]

Respiratory Protection:

Under normal use conditions with adequate ventilation, respiratory protection is typically

not required.[5][10]

If dust is generated and exposure limits may be exceeded, a NIOSH-approved respirator

is mandatory.[1][11] The type of respirator depends on the airborne concentration of ferric

oxide dust.

Up to 50 mg/m³: An N95, R95, or P95 filtering facepiece respirator is suitable.[3]

Up to 125 mg/m³: A powered, air-purifying respirator with a high-efficiency particulate

filter is recommended.

Up to 250 mg/m³: A full-facepiece, air-purifying respirator with N100, R100, or P100

filters should be used.[1][3]

Above 250 mg/m³ or in emergencies: A full-facepiece, positive-pressure, supplied-air

respirator or a self-contained breathing apparatus (SCBA) is required.[1][8]

Step-by-Step Handling and Disposal Procedures
Preparation: Ensure an eyewash fountain and safety shower are readily accessible.[1]

Confirm that local exhaust ventilation is operational.

Donning PPE: Put on a lab coat, followed by safety goggles and appropriate gloves.

Handling:
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Handle the material in a well-ventilated area, preferably within a chemical fume hood, to

minimize dust generation.[9][12]

Avoid actions that create dust clouds, such as vigorous shaking or scraping.

Keep containers tightly closed when not in use.[8][13]

Post-Handling:

Wash hands thoroughly with soap and water after handling and before leaving the work

area.[1][13]

Clean the work surface using a wet wipe or a HEPA-filtered vacuum to prevent dust

accumulation.

Evacuate: Restrict access to the spill area.[14]

Ventilate: Ensure the area is well-ventilated.

Assess and Select PPE: For any significant spill, wear respiratory protection (at a minimum,

an N95 respirator), chemical-resistant gloves, a lab coat, and safety goggles.[10][15]

Contain and Clean:

Clean up spills using dry methods that do not generate dust.[6]

Carefully sweep or shovel the material into a suitable, labeled container for disposal.[7][10]

[13] A HEPA-filtered vacuum is also an effective method.

Avoid using compressed air for cleanup.

Decontaminate: Wipe the spill area with a damp cloth. Dispose of all cleaning materials and

contaminated PPE as chemical waste.

Waste Collection: Collect waste ferric oxide and any contaminated materials (e.g., gloves,

wipes, weigh paper) in a clearly labeled, sealed container.[7][13]
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Storage: Store the waste container in a designated, secure area away from incompatible

materials such as strong acids or calcium hypochlorite.[1][16]

Disposal: Dispose of the waste through a licensed professional waste disposal service,

adhering to all local, state, and federal regulations.[1][12][17] Do not dispose of this material

in household garbage or down the drain.[12][17]

Ferric Oxide PPE Selection Workflow
The following diagram outlines the decision-making process for selecting the appropriate level

of personal protective equipment when handling red ferric oxide.
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Hazard Assessment

PPE Selection

Start: Prepare to Handle
Red Ferric Oxide

Assess Task:
- Scale (mg vs. kg)

- Potential for Dust Generation?

Is adequate local exhaust
ventilation (e.g., fume hood)

available and in use?

Minimum PPE:
- Safety Goggles

- Lab Coat
- Nitrile Gloves

Yes
Is exposure likely

to exceed 5 mg/m³?
(e.g., large quantities, visible dust)

No

Is this a spill cleanup?

No

Select NIOSH Respirator
Based on Concentration:

- <50 mg/m³: N95
- >50 mg/m³: PAPR/Full-face

Yes

Yes

Proceed with Task

No

Click to download full resolution via product page

Caption: Workflow for selecting appropriate PPE for handling red ferric oxide.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b074209?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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